2-(2-methylphenoxy)-N-[1-methyl-2-(1-pyrrolidinylmethyl)-1H-benzimidazol-5-yl]acetamide
Overview
Description
2-(2-methylphenoxy)-N-[1-methyl-2-(1-pyrrolidinylmethyl)-1H-benzimidazol-5-yl]acetamide is a useful research compound. Its molecular formula is C22H26N4O2 and its molecular weight is 378.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 378.20557608 g/mol and the complexity rating of the compound is 525. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Characterization
The compound 2-(2-Methylphenoxy)-N-[1-methyl-2-(1-pyrrolidinylmethyl)-1H-benzimidazol-5-yl]acetamide, due to its structural complexity, plays a significant role in the field of chemical synthesis and characterization. Researchers have developed novel synthesis methods to create derivatives of benzimidazole, which are crucial for further pharmacological studies. For example, Li Ying-jun et al. (2012) synthesized a new compound by reacting 5-{[2-(phenoxymethyl)-benzimidazol-1-yl]methyl}-2-thiol-1,3,4-oxadiazole with N-phenyl-2-chloro-acetamide, highlighting the use of NMR techniques for structural determination Li Ying-jun, 2012. Similarly, F. Troxler and H. Weber (1974) explored the synthesis of Pyrimido[1,2‐a]benzimidazoles, contributing to the understanding of chemical reactions involving benzimidazole derivatives Troxler & Weber, 1974.
Pharmacological Investigations
Pharmacological studies on derivatives of benzimidazole, including this compound, have shown potential therapeutic applications. K. Shibuya et al. (2018) discovered K-604, a potent inhibitor for acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), suggesting potential uses in treating diseases involving ACAT-1 overexpression Shibuya et al., 2018. N. Fuloria et al. (2014) synthesized and evaluated the antimicrobial profile of Schiff Bases and Thiazolidinone Derivatives, indicating the significance of benzimidazole derivatives in developing new antimicrobial agents Fuloria et al., 2014.
Novel Applications in Material Science
The unique properties of benzimidazole derivatives extend to material science, where these compounds are investigated for their potential in creating new materials with desirable properties. A. Yıldırım and M. Çetin (2008) explored the synthesis of acetamide, isoxazolidine, and isoxazoline derivatives as corrosion inhibitors, highlighting the application of these compounds in protecting metals against corrosion Yıldırım & Çetin, 2008.
Contribution to the Study of Tautomerism
Studies on benzimidazole derivatives also contribute to the understanding of chemical phenomena such as tautomerism. J. Penedo et al. (2004) investigated the solvent-dependent ground- and excited-state tautomerism in benzimidazole derivatives, providing insights into the behavior of these compounds under different conditions Penedo et al., 2004.
Properties
IUPAC Name |
2-(2-methylphenoxy)-N-[1-methyl-2-(pyrrolidin-1-ylmethyl)benzimidazol-5-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O2/c1-16-7-3-4-8-20(16)28-15-22(27)23-17-9-10-19-18(13-17)24-21(25(19)2)14-26-11-5-6-12-26/h3-4,7-10,13H,5-6,11-12,14-15H2,1-2H3,(H,23,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWQCBXOOAAAVHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NC2=CC3=C(C=C2)N(C(=N3)CN4CCCC4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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